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Compound of Interest

Compound Name:
6-Bromo-2,4-dichlorothieno[3,2-

d]pyrimidine

CAS No.: 1311275-35-0

Cat. No.: B1396755

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: The Thienopyrimidine Scaffold - A
Privileged Motif in Medicinal Chemistry
Thienopyrimidines, heterocyclic compounds composed of a fused thiophene and pyrimidine

ring, represent a cornerstone in modern drug discovery.[1][2][3] Their structural resemblance to

endogenous purine bases, such as adenine and guanine, allows them to effectively interact

with a wide array of biological targets, including kinases, enzymes, and receptors.[1][4][5] This

inherent bioactivity has led to the development of numerous FDA-approved drugs and clinical

candidates for a variety of diseases, including cancer, inflammation, and infectious agents.[1][2]

[6] The thienopyrimidine core is a versatile scaffold that can be functionalized at various

positions to modulate its physicochemical properties and biological activity, making it a prime

target for medicinal chemists.[3][7]
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This guide provides a detailed overview of established and contemporary experimental

procedures for the functionalization of thienopyrimidines, with a focus on methods that are both

robust and versatile. We will delve into the mechanistic underpinnings of these reactions,

offering field-proven insights to aid in experimental design and troubleshooting.

Core Functionalization Strategies: A Chemist's
Toolkit
The strategic modification of the thienopyrimidine scaffold is paramount for tuning its

pharmacological profile. The most prevalent and powerful methods for introducing molecular

diversity include palladium-catalyzed cross-coupling reactions and direct C-H functionalization.

These techniques offer a high degree of control and predictability, enabling the synthesis of

complex molecular architectures from simple precursors.

Visualizing the Functionalization Workflow
The following diagram illustrates the general workflow for the functionalization of a

thienopyrimidine core, starting from a halogenated or C-H active precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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